Cas no 1408075-61-5 (tert-butyl rel-(3aR,5S,7aS)-5-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate)

• Product Name: tert-butyl rel-(3aR,5S,7aS)-5-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• CAS No: 1408075-61-5
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD28506651
• CID: 4594859
• PubChem ID: 72208262
• Update Time: 2025-05-20

tert-butyl rel-(3aR,5S,7aS)-5-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3AR,5S,7aS)-rel-5-Amino-2-Boc-2H-isoindole
• tert-butyl rel-(3aR,5S,7aS)-5-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• P15746
• (3aR,5S,7aS)-tert-butyl 5-aminohexahydro-1H-isoindole-2(3H)-carboxylate
• 1408075-61-5
• tert-Butyl (3aR,5S,7aS)-rel-5-aminooctahydro-2H-isoindole-2-carboxylate
• (3aR,5S,7aS)-tert-butyl5-aminohexahydro-1H-isoindole-2(3H)-carboxylate
• CS-0058785
• (3aR,5S,7aS)-rel-5-Amino-2-Boc-2H-isoindole-A14855
• tert-butyl (3aR,5S,7aS)-5-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• 1932253-08-1

• MDL： MFCD28506651
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-7-9-4-5-11(14)6-10(9)8-15/h9-11H,4-8,14H2,1-3H3/t9-,10+,11+/m1/s1
• InChI Key： LLTJKZQPTQJCDC-VWYCJHECSA-N
• SMILES： C1[C@]2([H])[C@@]([H])(C[C@@H](N)CC2)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl rel-(3aR,5S,7aS)-5-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate

Introduction to tert-butyl rel-(3aR,5S,7aS)-5-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate (CAS No. 1408075-61-5)

tert-butyl rel-(3aR,5S,7aS)-5-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate (CAS No. 1408075-61-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of octahydroisoindoles, which are known for their potential biological activities and therapeutic applications. The unique stereochemistry and functional groups of this molecule make it a valuable candidate for various drug discovery and development programs.

The chemical structure of tert-butyl rel-(3aR,5S,7aS)-5-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate is characterized by a central octahydroisoindole core with an amino group at the C-5 position and a tert-butyl ester at the C-2 carboxylic acid. This configuration imparts specific properties that are crucial for its biological activity and pharmacological profile. The tert-butyl group enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. The amino group at C-5 provides a site for potential hydrogen bonding interactions with biological targets.

Recent studies have highlighted the potential of tert-butyl rel-(3aR,5S,7aS)-5-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems and receptors involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence these pathways makes it a promising lead compound for developing new treatments.

In addition to its neurological applications, tert-butyl rel-(3aR,5S,7aS)-5-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential as an anti-inflammatory agent for conditions like rheumatoid arthritis and other inflammatory diseases.

The synthesis of tert-butyl rel-(3aR,5S,7aS)-5-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate involves several steps that require precise control over stereochemistry and functional group manipulation. Common synthetic routes include the use of chiral auxiliaries or asymmetric catalysis to achieve the desired stereochemical configuration. The tert-butyl ester can be introduced through esterification reactions using tert-butanol under appropriate conditions.

The pharmacokinetic properties of tert-butyl rel-(3aR,5S,7aS)-5-amino-1,3,3a,4，5，6，7，7a-octahydroisoindole-2-carboxylate have been studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable absorption and distribution profiles. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The lipophilic nature of the tert-butyl group contributes to its ability to cross cell membranes efficiently.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl rel-(3aR，5S，7aS)-5-amino-1，3，3a，4，5，6，7，7a-octahydroisoindole-2-carboxylate in human subjects. Early results have shown promising outcomes in terms of tolerability and therapeutic effects. However, further research is needed to fully understand its long-term safety profile and potential side effects.

In conclusion, tert-butyl rel-(3aR，5S，7aS)-5-amino-1，3，3a，4，5，6，7，7a-octahydroisoindole-2-carboxylate (CAS No. 1408075-61-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new treatments for neurological disorders and inflammatory diseases. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.